Cas no 52771-14-9 (2-acetamido-2-(4-methoxyphenyl)acetic acid)

• Product Name: 2-acetamido-2-(4-methoxyphenyl)acetic acid
• CAS No: 52771-14-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1584315
• PubChem ID: 191261
• Update Time: 2025-06-23

2-acetamido-2-(4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (acetylamino)(4-methoxyphenyl)acetic acid
• 2-acetamido-2-(4-methoxyphenyl)acetic acid
• AB70825
• 52771-14-9
• [(1-Hydroxyethylidene)amino](4-methoxyphenyl)acetic acid
• DTXSID00967220
• EN300-10412846
• SCHEMBL11697241
• N-Acetyl-p-methoxyphenylglycine
• N-Acetyl-4-methoxyphenylglycine
• AKOS013015866
• Benzeneacetic acid, alpha-(acetylamino)-4-methoxy-, (+-)-

• Inchi： 1S/C11H13NO4/c1-7(13)12-10(11(14)15)8-3-5-9(16-2)6-4-8/h3-6,10H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： KAGSUJOTNBINKR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Additional information on 2-acetamido-2-(4-methoxyphenyl)acetic acid

Introduction to 2-acetamido-2-(4-methoxyphenyl)acetic acid (CAS No. 52771-14-9)

2-acetamido-2-(4-methoxyphenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 52771-14-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique combination of functional groups, has garnered attention due to its structural complexity and potential biological activities. The presence of both an amide group and a substituted aromatic ring makes it a versatile scaffold for drug discovery and medicinal chemistry applications.

The structural motif of 2-acetamido-2-(4-methoxyphenyl)acetic acid consists of a central acetic acid moiety modified at the alpha position by an acetamide group, while the phenyl ring is substituted with a methoxy group at the para position. This specific arrangement imparts distinct chemical and pharmacological properties, making it a valuable intermediate in the synthesis of more complex molecules. The amide functionality not only contributes to solubility and stability but also serves as a site for further derivatization, enabling the creation of libraries of analogs for screening purposes.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The methoxyphenyl moiety, in particular, is known for its ability to modulate various biological pathways, including those involving neurotransmitter receptors and inflammatory responses. Preliminary studies have suggested that derivatives of 2-acetamido-2-(4-methoxyphenyl)acetic acid may exhibit properties relevant to central nervous system (CNS) disorders, such as anxiety and depression. These findings are particularly intriguing given the increasing demand for novel therapeutic agents with improved efficacy and safety profiles.

The synthesis of 2-acetamido-2-(4-methoxyphenyl)acetic acid typically involves multi-step organic reactions, starting from readily available precursors like 4-methoxybenzoic acid. Key steps often include protection-deprotection strategies to handle the reactive amide and carboxylic acid functionalities. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enhanced the efficiency and scalability of producing this compound. These improvements are crucial for facilitating further research and development efforts in academic and industrial settings.

From a computational chemistry perspective, 2-acetamido-2-(4-methoxyphenyl)acetic acid has been subjected to molecular modeling studies to predict its interactions with biological targets. Docking simulations have revealed potential binding affinities with enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. Such computational insights not only guide experimental design but also help in understanding the molecular basis of its observed biological activities. The integration of experimental data with computational predictions provides a robust framework for rational drug design.

The pharmaceutical industry has shown particular interest in leveraging 2-acetamido-2-(4-methoxyphenyl)acetic acid as a building block for novel drug candidates. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the compound’s compatibility with various synthetic transformations makes it an attractive choice for medicinal chemists aiming to develop molecules with targeted therapeutic effects. Collaborative efforts between academia and industry are increasingly focused on harnessing this compound’s potential through high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies.

In conclusion, 2-acetamido-2-(4-methoxyphenyl)acetic acid (CAS No. 52771-14-9) represents a promising entity in pharmaceutical research due to its unique structural attributes and demonstrated biological relevance. Ongoing studies continue to uncover new avenues for its application, reinforcing its importance as a key intermediate in drug discovery programs. As our understanding of molecular interactions advances, compounds like this are poised to play pivotal roles in addressing complex diseases through innovative therapeutic strategies.